Cas no 1006442-98-3 (1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1006442-98-3
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• MDL: MFCD08696961
• CID: 3060638
• PubChem ID: 19624579
• Update Time: 2025-04-21

1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitro-pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• GQB44298
• 1006442-98-3
• AKOS015922189
• 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylicacid
• AKOS000316018
• STK351460
• EN300-92519
• 1-(3-nitropyridin-2-yl)pyrazole-3-carboxylic acid
• CS-0264285

• MDL： MFCD08696961
• Inchi： 1S/C9H6N4O4/c14-9(15)6-3-5-12(11-6)8-7(13(16)17)2-1-4-10-8/h1-5H,(H,14,15)
• InChI Key： UULIGRUQIULKFD-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C(=CC=CN=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Exact Mass: 234.038905g/mol
• Monoisotopic Mass: 234.038905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.17g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų